Aqueous Solubility: Monosodium Salt vs. Hypoxanthine Free Base
The monosodium salt form of hypoxanthine demonstrates markedly enhanced water solubility compared to the neutral free base. Hypoxanthine free base exhibits a measured aqueous solubility of 0.78 mg/mL at 19°C, rendering it practically insoluble in standard aqueous buffers and culture media [1]. The monosodium salt is reported as 'soluble in water' and 'slightly soluble in ethanol' in vendor specifications, a qualitative descriptor consistent with a substantial, though not precisely quantified, improvement that enables direct dissolution for experimental use . This solubility gain is critical because it eliminates the need for organic co-solvents (e.g., DMSO) or strong alkalis that can confound biological assays.
| Evidence Dimension | Aqueous Solubility |
|---|---|
| Target Compound Data | Soluble in water (qualitative vendor specification); 'slightly soluble in ethanol' |
| Comparator Or Baseline | Hypoxanthine free base: 0.78 mg/mL at 19°C [1] |
| Quantified Difference | Not precisely quantified due to qualitative target data, but represents a categorical improvement from 'practically insoluble' to 'soluble'. |
| Conditions | Aqueous solubility at ambient temperature; free base solubility reported at 19°C. |
Why This Matters
Direct aqueous solubility without co-solvents reduces assay interference and maintains physiological relevance, a key factor in selecting the monosodium salt over the free base for cell culture and biochemical workflows.
- [1] Fengchen Group. (n.d.). Hypoxanthine CAS 68-94-0 Product Details. Solubility in water: 0.078/100mL (19°C). View Source
